REACTION_CXSMILES
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[OH-:1].[Na+].[NH2:3][C:4]1[N:5]=[CH:6][C:7]2[S:12][C:11](=S)[NH:10][C:8]=2[N:9]=1.OO.Cl>O>[NH2:3][C:4]1[N:5]=[CH:6][C:7]2[S:12][C:11](=[O:1])[NH:10][C:8]=2[N:9]=1 |f:0.1|
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Name
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Quantity
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0.6 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0.92 g
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Type
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reactant
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Smiles
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NC=1N=CC2=C(N1)NC(S2)=S
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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2.3 mL
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Type
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reactant
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Smiles
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OO
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Name
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Quantity
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6 mL
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Type
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reactant
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Smiles
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Cl
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Control Type
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AMBIENT
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Setpoint
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25 °C
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Type
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CUSTOM
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Details
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The mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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DISSOLUTION
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Details
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to dissolve
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Type
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CUSTOM
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Details
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the temperature below 50° C
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Type
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STIRRING
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Details
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The mixture is stirred at room temperature for 30 minutes
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Duration
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30 min
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Type
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ADDITION
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Details
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Celite (2 g) was added to the suspension
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Type
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FILTRATION
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Details
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the suspension was filtered
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Type
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WASH
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Details
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washed with water (10 ml)
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Type
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ADDITION
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Details
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To the filtrate was added 50% NaOH solution
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Type
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STIRRING
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Details
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stirred for 30 minutes
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Duration
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30 min
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Type
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FILTRATION
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Details
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filtered
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Type
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WASH
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Details
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washed with water
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Type
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CUSTOM
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Details
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dried at 50° C. under vacuum
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Name
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Type
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product
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Smiles
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NC=1N=CC2=C(N1)NC(S2)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 0.52 g | |
YIELD: PERCENTYIELD | 62% | |
YIELD: CALCULATEDPERCENTYIELD | 61.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |